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Compound of Interest

Compound Name: 1-tert-Butyl-2-methylbenzene

Cat. No.: B7884915 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 1-tert-Butyl-2-
methylbenzene

This guide provides a comprehensive overview of the boiling and melting points of 1-tert-Butyl-
2-methylbenzene, targeted towards researchers, scientists, and professionals in drug

development. It includes a summary of its physical properties and detailed experimental

protocols for their determination.

Physicochemical Data of 1-tert-Butyl-2-
methylbenzene
1-tert-Butyl-2-methylbenzene, also known as 2-tert-butyltoluene, is an aromatic hydrocarbon.

[1] It presents as a colorless to light yellow liquid.[1] The quantitative data for its key physical

properties are summarized below.
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Property Value

Boiling Point 190.3°C to 200°C[1][2][3][4][5]

Melting Point -50.32°C[1][2][3][4]

Density 0.859 to 0.89 g/cm³[1][2][3][4]

Refractive Index 1.485 to 1.5075[1][2][3][4]

Flash Point 61.4°C[2]

Vapor Pressure 0.754 mmHg at 25°C[2]

Experimental Protocols
The determination of boiling and melting points are fundamental procedures in the

characterization and purity assessment of chemical compounds.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6][7] A common and effective method for determining the boiling point of an organic

liquid is the capillary method using a Thiele tube or a melting point apparatus with an aluminum

block.[8]

Methodology:

Sample Preparation: A small quantity (a few milliliters) of 1-tert-Butyl-2-methylbenzene is

placed into a small test tube or a fusion tube.[8][9]

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid

within the fusion tube.[8][10]

Apparatus Setup: The fusion tube assembly is attached to a thermometer, ensuring the

sample and the thermometer bulb are at the same level. This setup is then immersed in a

heating bath, such as a Thiele tube filled with paraffin oil, or inserted into an aluminum block.

[8][11]
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Heating: The apparatus is heated gently and slowly.[8] The use of a Thiele tube's sidearm for

heating promotes convection currents, ensuring a uniform temperature distribution

throughout the heating medium.[7]

Observation and Measurement: As the temperature rises, air trapped in the capillary tube will

expand and slowly exit as bubbles. When the boiling point is reached, a rapid and

continuous stream of bubbles will emerge from the open end of the capillary tube.[8] The

temperature at which this vigorous bubbling occurs is recorded as the boiling point.

Confirmation: To confirm the boiling point, the heating can be stopped. The temperature at

which the bubbling ceases and the liquid begins to enter the capillary tube should be noted.

This temperature should be very close to the recorded boiling point.[7]
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Melting Point Determination
The melting point of a compound is the temperature at which it transitions from a solid to a

liquid state.[12] For pure crystalline compounds, this transition occurs over a very narrow

range, typically 0.5-1.0°C.[11] Impurities tend to lower and broaden the melting point range.

Methodology:

Sample Preparation: Since 1-tert-Butyl-2-methylbenzene is a liquid at room temperature, it

must first be frozen to a solid using a suitable cooling bath (e.g., dry ice/acetone). The frozen

solid is then finely powdered.

Capillary Packing: A small amount of the powdered sample is introduced into a capillary

tube, which is sealed at one end. The tube is tapped gently to pack the sample tightly to a

height of 1-2 mm.[12][13]

Apparatus Setup: The packed capillary tube is attached to a thermometer, often with a

rubber band or thread, ensuring the sample is aligned with the thermometer bulb.[11][12]

This assembly is then placed in a melting point apparatus, such as a Thiele tube or a

commercial Mel-Temp device.

Heating: The apparatus is heated slowly and steadily, ensuring a uniform temperature

distribution. The heating rate should be reduced to approximately 1-2°C per minute as the

temperature approaches the expected melting point.[11]

Observation and Measurement: The temperature at which the first drop of liquid becomes

visible is recorded as the beginning of the melting range. The temperature at which the entire

sample has completely liquefied is recorded as the end of the melting range.[14] This

provides the melting point range of the substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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